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Compound of Interest

Compound Name: Solasonine

Cat. No.: B8070359

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the dissolution of

solasonine for in vitro studies. Solasonine, a steroidal glycoalkaloid found in plants of the

Solanum genus, has demonstrated various biological activities, including anticancer properties.

Proper dissolution and preparation of solasonine are critical for obtaining reliable and

reproducible results in cell-based assays.

Data Presentation: Solasonine Solubility and
Working Concentrations
The following table summarizes the key solubility parameters and effective concentrations of

solasonine reported in the literature, providing a quick reference for designing in vitro

experiments.
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Parameter
Solvent/Vehicl
e

Concentration Cell Line(s) Reference

Solubility DMSO
100 mg/mL

(113.11 mM)
- [1][2]

Methanol 10 mg/mL - [3]

Ethanol (with

ultrasonic and

warming)

≥1.77 mg/mL - [4]

Stock Solution

Preparation
DMSO 100 mg/mL - [1][2]

Methanol 10 mg/mL - [3]

Working

Concentrations

(IC50 Values)

- 35.52 µM

SW620

(colorectal

cancer)

[5]

- 44.16 µM

SW480

(colorectal

cancer)

[5]

- 44.18 µM
A549 (lung

cancer)
[5]

- 46.72 µM
MGC803 (gastric

cancer)
[5]

- 18 µM
SGC-7901

(gastric cancer)
[3]

Experimental Protocols
Herein are detailed methodologies for the preparation of solasonine stock and working

solutions for use in typical in vitro cytotoxicity and other cell-based assays.
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Protocol 1: Preparation of a 100 mM Solasonine Stock
Solution in DMSO
This protocol is suitable for preparing a high-concentration stock solution that can be serially

diluted for various cell culture experiments.

Materials:

Solasonine (crystalline solid)

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or amber vials

Vortex mixer

Calibrated pipettes

Procedure:

Weighing: Accurately weigh the desired amount of solasonine powder. For example, to

prepare 1 mL of a 100 mM stock solution (Molecular Weight: 884.06 g/mol ), weigh out 88.41

mg of solasonine.

Dissolution: Transfer the weighed solasonine to a sterile microcentrifuge tube. Add the

calculated volume of DMSO to achieve the final concentration of 100 mg/mL.[1][2]

Mixing: Securely cap the tube and vortex thoroughly until the solasonine is completely

dissolved. The resulting solution should be clear. Gentle warming may be applied if

necessary, but avoid excessive heat.

Aliquoting and Storage: To prevent repeated freeze-thaw cycles, aliquot the stock solution

into smaller, single-use volumes in sterile, light-protected tubes. Store the aliquots at -20°C

for long-term stability.[2]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
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This protocol describes the dilution of the DMSO stock solution into a cell culture medium for

treating cells. It is crucial to ensure the final DMSO concentration in the culture medium is non-

toxic to the cells, typically below 0.5%.

Materials:

100 mM Solasonine stock solution in DMSO

Complete cell culture medium (e.g., DMEM, RPMI-1640) appropriate for the cell line

Sterile pipette tips and tubes

Procedure:

Intermediate Dilution (Optional but Recommended): To improve accuracy, first prepare an

intermediate dilution of the 100 mM stock solution in the complete cell culture medium. For

example, to prepare a 1 mM intermediate solution, dilute the 100 mM stock 1:100 in the

medium.

Final Working Solution: Further dilute the intermediate solution to achieve the desired final

concentrations for your experiment. For instance, to prepare a 20 µM working solution from a

1 mM intermediate stock, perform a 1:50 dilution in the cell culture medium.

Vehicle Control: It is essential to include a vehicle control in your experiments. This control

should contain the same final concentration of DMSO as the highest concentration of

solasonine used for treatment.

Cell Treatment: Remove the existing medium from the cultured cells and replace it with the

medium containing the desired concentrations of solasonine or the vehicle control.

Incubation: Incubate the cells for the desired experimental duration (e.g., 24, 48, or 72 hours)

under standard cell culture conditions (e.g., 37°C, 5% CO₂).

Mandatory Visualizations
Signaling Pathway and Experimental Workflow
Diagrams
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The following diagrams, generated using Graphviz (DOT language), illustrate a general

experimental workflow for preparing solasonine solutions for in vitro studies.

Weigh Solasonine Powder Dissolve in DMSO
(e.g., 100 mg/mL) 100 mM Stock Solution

Store at -20°C
(Aliquots)

Dilute in Cell
Culture Medium

Serial Dilution

Working Solutions
(µM range)

Vehicle Control
(DMSO in Medium)

Treat Cells
in Culture

Perform In Vitro Assay
(e.g., CCK-8, Apoptosis)

Click to download full resolution via product page

Caption: Workflow for preparing solasonine stock and working solutions.

This comprehensive guide should assist researchers in accurately preparing solasonine
solutions for their in vitro investigations, leading to more consistent and reliable experimental

outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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